Cas no 142802-52-6 (2,2'-{Sulfanediylbis[(pyridine-6,2-diyl)sulfanediyl]}bis{6-[(6-bromopyridin-2-yl)sulfanyl]pyridine})

• Product Name: 2,2'-{Sulfanediylbis[(pyridine-6,2-diyl)sulfanediyl]}bis{6-[(6-bromopyridin-2-yl)sulfanyl]pyridine}
• CAS No: 142802-52-6
• MF: C₃₀H₁₈Br₂N₆S₅
• MW: 782.637116909027
• CID: 2775342
• PubChem ID: 22107637
• Update Time: 2025-04-21

2,2'-{Sulfanediylbis[(pyridine-6,2-diyl)sulfanediyl]}bis{6-[(6-bromopyridin-2-yl)sulfanyl]pyridine} Chemical and Physical Properties

Names and Identifiers

• 2,2'-{Sulfanediylbis[(pyridine-6,2-diyl)sulfanediyl]}bis{6-[(6-bromopyridin-2-yl)sulfanyl]pyridine}
• SCHEMBL8722438
• DTXSID70622490
• 142802-52-6

• Inchi： 1S/C30H18Br2N6S5/c31-19-7-1-9-21(33-19)39-23-11-3-13-25(35-23)41-27-15-5-17-29(37-27)43-30-18-6-16-28(38-30)42-26-14-4-12-24(36-26)40-22-10-2-8-20(32)34-22/h1-18H
• InChI Key： WHBQDAHCMYEVLG-UHFFFAOYSA-N
• SMILES： BrC1=CC=CC(=N1)SC1=CC=CC(=N1)SC1=CC=CC(=N1)SC1C=CC=C(N=1)SC1C=CC=C(N=1)SC1C=CC=C(N=1)Br

Computed Properties

• Exact Mass: 781.85428Da
• Monoisotopic Mass: 779.85633Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 11
• Heavy Atom Count: 43
• Rotatable Bond Count: 10
• Complexity: 776
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 11.2
• Topological Polar Surface Area: 204Ų